Cas no 2229003-30-7 (4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine
• CAS No: 2229003-30-7
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6324754
• PubChem ID: 165694848
• Update Time: 2025-07-25

4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine
• 2229003-30-7
• EN300-1800579
• 4-methoxy-4-[(1,3-thiazol-2-yl)methyl]piperidine

• Inchi： 1S/C10H16N2OS/c1-13-10(2-4-11-5-3-10)8-9-12-6-7-14-9/h6-7,11H,2-5,8H2,1H3
• InChI Key： RFMUBEDODMBOAC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine

Introduction to 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine (CAS No. 2229003-30-7) in Modern Chemical and Pharmaceutical Research

The compound 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine (CAS No. 2229003-30-7) represents a significant advancement in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The presence of both a methoxy group and a thiazole ring in its molecular framework endows it with distinctive physicochemical characteristics, making it a promising candidate for further exploration.

Structurally, 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine is characterized by a piperidine core substituted with a methoxy group at the 4-position and a 1,3-thiazole moiety linked via a methyl group at the 2-position of the thiazole ring. This arrangement not only contributes to its molecular rigidity but also introduces specific electronic and steric features that can modulate its interactions with biological targets. The piperidine ring, known for its ability to enhance solubility and metabolic stability, provides an ideal scaffold for pharmacological development.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing the thiazole scaffold. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of a thiazole ring into 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine not only leverages these established biological effects but also introduces new possibilities through structural modifications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The methoxy group at the 4-position of the piperidine ring offers a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine exemplifies this trend by combining two pharmacologically relevant moieties into a single molecule. The combination of a piperidine scaffold with a thiazole ring has been shown to enhance binding affinity and selectivity towards certain biological targets. This synergistic effect makes it an attractive candidate for further investigation.

The compound's physicochemical properties also play a crucial role in its potential applications. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for different formulations and delivery systems. Preliminary experiments have suggested that 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine exhibits good solubility in both polar and non-polar solvents, which could facilitate its use in diverse pharmaceutical formulations.

In addition to its structural advantages, 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine has shown promise in preliminary pharmacological screenings. Its interaction with various biological targets has been studied using computational modeling and experimental techniques. These studies have revealed potential binding sites that could be exploited for developing drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

The synthesis of 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and minimize side reactions. The use of catalytic systems has further improved efficiency, making it feasible to produce larger quantities of the compound for research purposes.

The growing interest in this compound underscores its significance in modern chemical biology. Researchers are exploring its potential as a lead compound or as a building block for more complex molecules. The combination of structural diversity and biological activity makes it an invaluable asset in pharmaceutical development pipelines.

Future studies are likely to focus on elucidating the mechanisms of action of 4-methoxy-4-(1,3-thiazol-2-yl)methylpiperidine at the molecular level. Understanding how it interacts with biological targets will provide insights into its therapeutic potential and guide further modifications for enhanced efficacy. Additionally, investigating its pharmacokinetic properties will be crucial for determining optimal dosing regimens and delivery strategies.

In conclusion, 4-methoxy-4-(1,3-thiazol-2 -yl)methyl-piperidine (CAS No. 2229003 -30 -7) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structure, versatile reactivity, and preliminary biological activity make it an exciting candidate for further exploration. As research continues, we can expect new insights into its therapeutic applications, paving the way for innovative drug development.